5-Chloro-7-(trifluoromethyl)-2,3-dihydro-1H-pyrido[3,4-b][1,4]oxazine;hydrochloride

• IUPAC Name: 5-chloro-7-(trifluoromethyl)-2,3-dihydro-1H-pyrido[3,4-b][1,4]oxazine;hydrochloride
• InChI: InChI=1S/C8H6ClF3N2O.ClH/c9-7-6-4(13-1-2-15-6)3-5(14-7)8(10,11)12;/h3,13H,1-2H2;1H
• InChI Key: YZAIUCPZTWOGRN-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(N=C(C=C2N1)C(F)(F)F)Cl.Cl
• Molecular Formula: C8H7Cl2F3N2O
• Molecular Weight: 275.05 g/mol
• CAS No.: 2416234-01-8

Description

The compound is a heterocyclic compound containing a pyrido[3,4-b][1,4]oxazine ring system. This type of structure is found in many biologically active compounds.

Scientific Research Applications

Practicable Synthesis of Pyrido[2,3-b][1,4]oxazine Derivatives The synthesis of pyrido[2,3-b][1,4]oxazine derivatives demonstrates their potential as scaffolds for bioactive compounds. These derivatives are synthesized by exploiting the Smiles rearrangement and can be utilized for the synthesis of a wide variety of heterocycles through Diels-Alder or Aza Diels-Alder reactions. This opens pathways for new drug development, showcasing the versatility of these compounds in medicinal chemistry (Gim et al., 2007).

One-Pot Synthesis Approach The one-pot synthesis approach for pyrido[2,3-b][1,4]oxazin-2-ones simplifies the production process, making it a practical method for generating these compounds efficiently. This method, involving a Smiles rearrangement of the initial O-alkylation product followed by subsequent cyclization, highlights the ease of access to these compounds for further research and application (Cho et al., 2003).

Functionalized Pyrido and Imidazo Derivatives The synthesis of functionalized pyrido[4,3-b][1,4]oxazine and imidazo[1,2-a]pyridine derivatives from 3-hydroxy-2-aminopyridine and ethyl 2,3-dibromopropanoate showcases their potential in generating diverse bioactive molecules. These derivatives offer a broad scope for chemical modifications, hinting at their adaptability for various scientific applications (Arrault et al., 2002).

Building Blocks for Synthesis of Nitrogen Heterocycles Enaminones serve as building blocks for the synthesis of a wide array of nitrogen heterocycles with potential antitumor and antimicrobial activities. The versatility of enaminones in reacting with various reagents to produce numerous bioactive molecules underlines the importance of these compounds in medicinal chemistry and drug development (Riyadh, 2011).

Synthesis of Novel Nitrogen-Containing Heterocycles The synthesis of novel nitrogen-containing heterocyclic compounds using reactions with perfluoroalkyl groups and nitrogen nucleophiles demonstrates the potential of these compounds in creating partially fluorinated heterocycles. The diverse range of structures obtained through these reactions indicates the adaptability of these compounds in various scientific applications (Chi et al., 2000).